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Compound of Interest

Compound Name: Hexanenitrile
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of
hexanenitrile (also known as capronitrile or 1-cyanopentane), a versatile intermediate in the
synthesis of pharmaceuticals and agrochemicals.[1] The document outlines its key physical
properties, details the experimental methodologies for their determination, and presents a
logical workflow for these characterization processes.

Core Physical Properties of Hexanenitrile

Hexanenitrile is a colorless liquid at room temperature with a faint, sweet odor.[1][2] Its
molecular structure, featuring a six-carbon chain and a polar nitrile group (-C=N), results in
notable physical characteristics.[2][3] While unable to form hydrogen bonds with itself, the
highly polar nature of the nitrile group leads to strong permanent dipole-dipole attractions
between molecules.[3][4][5] This intermolecular force results in significantly higher boiling
points than nonpolar compounds of similar molecular weight.[3][4][5]

Data Presentation: Boiling and Melting Points

The experimentally determined boiling and melting points of hexanenitrile are summarized
below. Variations in reported values can be attributed to differences in experimental conditions
and sample purity.
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Property Value (°C) Value (K) Source(s)
Melting Point -78.70 194.45 [1]

-80 193.15 [6][71181[9][10][11]

-80.3 192.85 [12]

Boiling Point 152.00 425.15 [1]
(Atmospheric 161-164 434.15 - 437.15 [6][71[10][11]
Pressure)

162 435.15 [9]

Boiling Point 75 348.15 [12]

(Reduced Pressure) (at 25 mmHg)

Experimental Protocols

Accurate determination of melting and boiling points is crucial for verifying the identity and
purity of a substance. The following sections detail standard laboratory protocols for these
measurements.

Melting Point Determination (Capillary Method)

The melting point is recorded as a range of temperatures from the appearance of the first liquid
droplet to the complete liquefaction of the solid sample. A narrow melting range (typically 0.5-
1.0°C) is indicative of a pure compound.[13] Impurities tend to lower the melting point and
broaden the melting range.[13][14] Since hexanenitrile's melting point is very low, this
procedure requires a cryostat or a specialized low-temperature melting point apparatus.

Methodology:

o Sample Preparation: A small amount of solidified hexanenitrile is finely powdered. The open
end of a glass capillary tube is jabbed into the powder to collect a sample.[15]

o Packing: The capillary tube is inverted and tapped gently to cause the solid to fall to the
closed end. To ensure dense packing, the tube can be dropped through a longer glass tube
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onto a hard surface.[15] The packed sample height should be 2-3 mm.[15]

o Measurement: The packed capillary tube is placed in a melting point apparatus (e.g., a Mel-
Temp or Thiele tube) equipped with a suitable low-temperature thermometer or probe.[13]

o Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point.[15]

o Data Recording: The heating rate is then slowed to 1-2°C per minute to allow for thermal
equilibrium.[13] The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last solid crystal disappears is
recorded as the end of the range.

Boiling Point Determination (Distillation & Thiele Tube
Methods)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology 1: Simple Distillation This method is suitable for determining the boiling point of a
pure liquid and is also a purification technique.[16]

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottomed flask,
a distillation head, a condenser, and a receiving flask. At least 5 mL of hexanenitrile is
placed in the distilling flask along with boiling chips or a magnetic stir bar.[17]

o Thermometer Placement: The thermometer is positioned in the distillation head so that the
top of the thermometer bulb is level with the bottom of the side-arm leading to the condenser.
This ensures the temperature of the vapor condensing into the receiver is accurately
measured.

o Heating: The flask is heated gently. As the liquid boils, the vapor rises, surrounds the
thermometer bulb, and flows into the condenser.

» Data Recording: The temperature is recorded when it stabilizes, which occurs as the bulk of
the material distills. This stable temperature is the boiling point.[17] The atmospheric
pressure should also be recorded.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.benchchem.com/product/b7769357?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methodology 2: Thiele Tube Method This micro-method is effective for determining the boiling
point of small sample volumes (less than 0.5 mL).[17]

e Apparatus Setup: A small test tube containing 0.3-0.5 mL of hexanenitrile is attached to a
thermometer. A capillary tube, sealed at one end, is placed into the test tube with its open
end down.[17]

o Heating: The assembly is placed in a Thiele tube containing heating oil, ensuring the sample
is positioned for even heating.[17] The side arm of the Thiele tube is heated gently.

o Observation: As the temperature rises, the air trapped in the capillary tube will bubble out.
When the boiling point is reached, a continuous and rapid stream of bubbles will emerge
from the capillary tip.[17]

o Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly.
The boiling point is the temperature at which the stream of bubbles ceases and the liquid is
drawn back into the capillary tube.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
melting and boiling points of a chemical substance like hexanenitrile.

Caption: Workflow for determining the melting and boiling points of hexanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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